
2-Methylpyridine-4-carboxamide safety data
sheet and handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methylpyridine-4-carboxamide

Cat. No.: B099329 Get Quote

A Technical Guide to the Safe Handling of 2-
Methylpyridine-4-carboxamide
An Expert-Led Whitepaper for Research, Development, and Manufacturing Professionals

Author's Note: This document has been prepared to provide comprehensive safety and handling

guidance for 2-Methylpyridine-4-carboxamide. As of the date of publication, a specific, verified

Safety Data Sheet (SDS) for this compound (CAS No. 18599-23-0) is not readily available in

public databases. The following information is therefore synthesized from an expert evaluation

of closely related chemical structures, including 2-methylpyridine, 2-methylpyridine-4-carboxylic

acid, and various pyridine carboxamide isomers. This guide is intended to provide a robust

safety framework, and it is imperative that this compound be handled with caution as a

substance with unknown toxicological properties.

Compound Profile and Inferred Hazard Assessment
2-Methylpyridine-4-carboxamide, also known as 2-methylisonicotinamide, is a heterocyclic

organic compound. Its structure, featuring a pyridine ring substituted with a methyl group and a
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carboxamide group, makes it a valuable building block in medicinal chemistry and drug

development. The pyridine moiety is a common scaffold in many pharmaceutical agents, and

the carboxamide group can participate in hydrogen bonding, a critical interaction for molecular

recognition at biological targets.

Given the absence of specific toxicological data, a conservative risk assessment is paramount.

The potential hazards are inferred from analogous compounds. Pyridine and its derivatives can

be toxic and are often skin and eye irritants.[1] The hazard profile of 2-methylpyridine includes

flammability, acute toxicity (oral, dermal, and inhalation), and serious eye irritation.[2] The

related compound, 2-methylpyridine-4-carboxylic acid, is classified as a skin and eye irritant.[3]

Based on these data, it is prudent to assume that 2-Methylpyridine-4-carboxamide presents

similar, if not identical, hazards.

Table 1: Inferred GHS Classification for 2-
Methylpyridine-4-carboxamide

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

This classification is inferred and should be treated as a precautionary guideline.

The Hierarchy of Controls: A Proactive Safety
Framework
Effective risk management in the laboratory or manufacturing setting relies on a multi-layered

approach to safety, known as the hierarchy of controls. This framework prioritizes the most

effective control measures to eliminate or minimize exposure to hazards.
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Hierarchy of Controls for 2-Methylpyridine-4-carboxamide
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Caption: Hierarchy of controls applied to handling 2-Methylpyridine-4-carboxamide.

For 2-Methylpyridine-4-carboxamide, elimination and substitution are generally not feasible

in a research context. Therefore, the focus must be on robust engineering controls, stringent

administrative procedures, and appropriate personal protective equipment.
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Safe Handling and Storage Protocols
All handling of 2-Methylpyridine-4-carboxamide should be performed in a well-ventilated

area, preferably within a certified chemical fume hood to prevent inhalation of any dust or

aerosols.

Experimental Protocol: Weighing and Dispensing
Preparation: Don appropriate PPE, including a lab coat, safety goggles, and chemical-

resistant gloves (nitrile is a suitable initial choice, but glove compatibility should be verified).

[4] Ensure the chemical fume hood sash is at the appropriate working height.

Work Area Decontamination: Wipe down the work surface and the analytical balance with a

suitable solvent (e.g., 70% ethanol) to ensure the area is free of contaminants.

Compound Transfer: Use a spatula to carefully transfer the solid 2-Methylpyridine-4-
carboxamide from its storage container to a tared weigh boat or vessel. Perform all

transfers deep within the fume hood to contain any airborne particles.

Closure and Cleaning: Securely close the primary container. Clean the spatula and any

affected surfaces before removing them from the fume hood.

Waste Disposal: Dispose of any contaminated materials (e.g., weigh boats, wipes) in a

designated, sealed hazardous waste container.[3]

Storage Requirements
Store 2-Methylpyridine-4-carboxamide in a tightly sealed container in a cool, dry, and well-

ventilated area.[3] It should be kept away from strong oxidizing agents, as these are

incompatible with many pyridine derivatives.

Exposure Controls and Personal Protective
Equipment (PPE)
A systematic approach to PPE selection is critical to ensure personnel are protected from the

potential hazards of 2-Methylpyridine-4-carboxamide.
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PPE Selection Workflow
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Caption: Decision workflow for selecting appropriate PPE.

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

potential splashes or dust.[5]

Skin Protection: A standard laboratory coat should be worn at all times. Chemical-resistant

gloves, such as nitrile, are required. Always inspect gloves for any signs of degradation or

puncture before use.[5]

Respiratory Protection: All work should be conducted in a chemical fume hood. If there is a

potential for exposure outside of a fume hood, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates should be used.[5]

Emergency and First-Aid Procedures
In the event of an exposure, immediate and appropriate action is critical.

Inhalation: Move the affected individual to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[3][4]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Physical and Chemical Properties for Safe Handling
While specific data for 2-Methylpyridine-4-carboxamide is limited, the properties of related

compounds can provide insight into its physical state and behavior.

Table 2: Comparative Physical Properties
Property 2-Methylpyridine

N-
Methylnicotinamide

2-Methylpyridine-4-
carboxylic acid

CAS No. 109-06-8 114-33-0 4021-11-8

Molecular Formula C₆H₇N C₇H₈N₂O C₇H₇NO₂

Molecular Weight 93.13 g/mol 136.15 g/mol 137.14 g/mol

Physical Form Liquid[6] Solid[5] Powder[7]

Melting Point -70 °C[8] 102-105 °C[5] 295-299 °C[7]

Boiling Point 128-129 °C[8]
250.42 °C (predicted)

[5]
Not Available

Based on these comparisons, 2-Methylpyridine-4-carboxamide is expected to be a solid at

room temperature with a relatively high melting point, which reduces the risk of vapor inhalation

compared to its liquid precursor, 2-methylpyridine.

Conclusion
While 2-Methylpyridine-4-carboxamide is a valuable compound in research and

development, the current lack of a comprehensive, publicly available safety data sheet

necessitates a cautious and proactive approach to its handling. By understanding the hazards

of structurally similar molecules and implementing a robust safety framework based on the
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hierarchy of controls, researchers and scientists can work with this compound safely and

effectively. Always treat compounds with unknown toxicity as hazardous and take all necessary

precautions to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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